Cas no 30291-41-9 (DL-Alanine-N-carboxy Anhydride)

DL-Alanine-N-carboxy Anhydride (DL-Ala-NCA) is a cyclic anhydride derivative of DL-alanine, primarily used in the synthesis of polypeptides via ring-opening polymerization (ROP). This monomer offers high reactivity, enabling controlled polymerization under mild conditions to produce well-defined poly(alanine) structures. Its racemic form (DL-) allows for the formation of non-stereoregular polymers, which can be advantageous in applications requiring amorphous or flexible materials. DL-Ala-NCA is particularly valued in biomedical research for creating biodegradable and biocompatible polymers. The compound requires careful handling under anhydrous conditions due to its moisture sensitivity. Its versatility in polymer chemistry makes it a useful building block for tailored peptide-based materials.

DL-Alanine-N-carboxy Anhydride structure

30291-41-9 structure

Product Name:DL-Alanine-N-carboxy Anhydride

CAS No:30291-41-9

MF:C₄H₅NO₃

MW:115.087401151657

CID:308941

PubChem ID:70938

Update Time:2025-06-07

DL-Alanine-N-carboxy Anhydride Chemical and Physical Properties

Names and Identifiers

- 4-Methyloxazolidine-2,5-dione
- 2,5-Oxazolidinedione,4-methyl-
- 4-methyl-2,5-Oxazolidinedione
- DL-Alanine-N-carboxy anhydride
- (+-)-4-Methyl-oxazolidin-2,5-dion
- (+-)-4-methyl-oxazolidine-2,5-dione
- 4-methyl-oxazolidine-2,5-dione
- AC1L2ASB
- AG-E-91520
- alanine-N-carboxy anhydride
- Butanedioicacid, hydroxy-, zinc salt (1:1) (9CI)
- CTK1A6243
- DL-4-methyl-1,3-oxazolidine-2,5-dione
- DL-Aepfelsaeure, Zink-DL-malat
- DL-alanine-N-carboxanhydride
- EINECS 220-647-4
- Malic acid, zinc sa
- MALIC ACID, ZINC SALT
- N-carboxyanhydrides of alanine
- zinc malate
- Zincmalate (7CI)
- 30291-41-9
- MFCD03411277
- 45530-21-0
- 2,5-Oxazolidinedione,4-methyl-,(-)-(9CI)
- CS-0328034
- AKOS016014681
- FT-0698464
- 2-Hydroxy-4-methyl-1,3-oxazol-5(4H)-one
- NSC524103
- EINECS 250-114-1
- EINECS 214-759-2
- NSC-524103
- L-Alanine N-carboxyanhydride
- 4-methyl-1,3-oxazolidine-2,5-dione
- NS00079515
- Ala-NCA
- FT-0698196
- SCHEMBL280456
- FD21041
- (1)-4-Methyloxazolidine-2,5-dione
- 2,5-oxazolidinedione, 4-methyl-
- FT-0689536
- SY103956
- BCP18817
- J-650094
- 1192-73-0
- DTXSID90922888
- DB-016744
- DTETYCNJKAUROO-UHFFFAOYSA-N
- SY225256
- DA-19794
- (4R)-4-Methyloxazolidine-2,5-dione
- DL-Alanine-N-carboxy Anhydride
- Inchi： 1S/C4H5NO3/c1-2-3(6)8-4(7)5-2/h2H,1H3,(H,5,7)
- InChI Key： DTETYCNJKAUROO-UHFFFAOYSA-N
- SMILES： O1C(NC(C1=O)C)=O

Computed Properties

Exact Mass: 115.02695
Monoisotopic Mass: 115.027
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4A^2
XLogP3: -0.1

Experimental Properties

Density: 1.296
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.447
PSA: 55.4

DL-Alanine-N-carboxy Anhydride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM190841-5g	4-methyloxazolidine-2,5-dione	30291-41-9	97%	5g	$660	2021-08-05
TRC	A510605-500mg	DL-Alanine-N-carboxy Anhydride	30291-41-9		500mg	$ 150.00	2023-04-19
TRC	A510605-1g	DL-Alanine-N-carboxy Anhydride	30291-41-9		1g	$ 215.00	2022-06-08
TRC	A510605-2.5g	DL-Alanine-N-carboxy Anhydride	30291-41-9		2.5g	$ 500.00	2022-06-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M32190-5g	4-Methyloxazolidine-2,5-dione	30291-41-9		5g	¥7708.0	2021-09-08
Chemenu	CM190841-5g	4-methyloxazolidine-2,5-dione	30291-41-9	97%	5g	$660	2023-03-06
TRC	A510605-5g	DL-Alanine-N-carboxy Anhydride	30291-41-9		5g	$ 800.00	2023-09-09
TRC	A510605-1000mg	DL-Alanine-N-carboxy Anhydride	30291-41-9		1g	$ 265.00	2023-04-19
TRC	A510605-2500mg	DL-Alanine-N-carboxy Anhydride	30291-41-9		2500mg	$ 603.00	2023-04-19